Cas no 300816-24-4 (12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene)

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene is a complex organic compound with unique structural features. It exhibits high stability and is known for its unique reactivity profile, making it valuable in various chemical reactions. This compound is particularly advantageous in synthetic organic chemistry due to its ability to facilitate the formation of complex molecules with controlled stereochemistry.

$12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene structure$

300816-24-4 structure

Product Name:12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene

CAS No:300816-24-4

MF:C₁₀H₉ClN₂S

MW:224.709859609604

MDL:MFCD00572401

CID:869838

PubChem ID:789819

Update Time:2025-10-17

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene Chemical and Physical Properties

Names and Identifiers

- 4-chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
- 1-chloro-3-methyl-7,8-dihydro-6H-cyclopenta[2,3]thieno[2,4-d]pyrimidine
- 4-chloro-2-methyl-5,6,7-trihydrocyclopenta[2,1-d]pyrimidino[4,5-b]thiophene
- 4-Chloro-6-methyl-2,3-dihydro-1H-8-thia-5,7-diaza-cyclopenta[a]indene
- AC1LG6QL
- AC1Q2PA0
- CBDivE_015537
- CTK4G4376
- 12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene
- CCG-314537
- SR-01000400934
- DTXSID50355032
- 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(8),2(6),9,11-tetraene
- BS-53281
- E76827
- AKOS000122951
- 12-CHLORO-10-METHYL-7-THIA-9,11-DIAZATRICYCLO[6.4.0.0(2),?]DODECA-1(12),2(6),8,10-TETRAENE
- 300816-24-4
- MFCD00572401
- EN300-05528
- AB00076185-01
- CS-0152820
- SR-01000400934-1
- Z56761800
- STL306448
- 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),8,10-tetraene
- ST50051575
- F0239-0138
- 12-chloro-10-methyl-7-thia-9,11-diazatricyclo[6.4.0.0(2),]dodeca-1(12),2(6),8,10-tetraene
- MDL： MFCD00572401
- Inchi： 1S/C10H9ClN2S/c1-5-12-9(11)8-6-3-2-4-7(6)14-10(8)13-5/h2-4H2,1H3
- InChI Key： INKZGTQKVYLRPM-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(C)=N1)SC1CCCC=12

Computed Properties

Exact Mass: 224.01767
Monoisotopic Mass: 224.0174972g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 238
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 54Å²

Experimental Properties

PSA: 25.78

12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XM790-50mg	12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene	300816-24-4	97%	50mg	219.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XM790-1g	12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene	300816-24-4	97%	1g	1644.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XM790-200mg	12-chloro-10-methyl-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(12),2(6),8,10-tetraene	300816-24-4	97%	200mg	550.0CNY	2021-07-14
abcr	AB219375-250 mg	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine, 95%; .	300816-24-4	95%	250 mg	€143.00	2023-07-20
abcr	AB219375-1 g	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine, 95%; .	300816-24-4	95%	1 g	€274.10	2023-07-20
abcr	AB219375-5 g	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine, 95%; .	300816-24-4	95%	5 g	€797.10	2023-07-20
Chemenu	CM287935-250mg	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine	300816-24-4	97%	250mg	$***	2023-03-30
Chemenu	CM287935-1g	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine	300816-24-4	97%	1g	$***	2023-03-30
Chemenu	CM287935-5g	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine	300816-24-4	97%	5g	$***	2023-03-30
eNovation Chemicals LLC	Y1228002-5g	4-Chloro-2-methyl-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine	300816-24-4	95%	5g	$520	2024-06-03